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Fluorapacin linearity range 160-240 ug/mL
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Validated HPLC Method for Fluorapacin

For the anti-tumor agent Fluorapacin, a specific stability-indicating High-Performance Liquid
Chromatography (HPLC) method was developed and validated. The key parameters of this method are

summarized in the following table [1] [2].

Parameter Specification / Value

Analytical Technique High-Performance Liquid Chromatography (HPLC)
Column Spherisorb ODS 11 C18 (250 mm x 4.6 mm, 5 ym)
Mobile Phase Acetonitrile/Water (85:15, v/v)

Flow Rate 1.0 mL/min

Detection Wavelength 218 nm

Linearity Range 160 - 240 pug/mL

Correlation Coefficient (R?) 0.9997

Limit of Detection (LOD) 1.4 ng/mL
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Parameter Specification | Value
Limit of Quantification (LOQ) 7.0 ng/mL
Precision (RSD) <1.0%

Experimental Protocol for Fluorapacin Analysis

The methodology for the quantitative determination of Fluorapacin in both its pure form (API) and

pharmaceutical preparations is as follows [1]:

¢ Instrumentation and Conditions: The analysis uses an HPLC system with a UV detector. The
separation is achieved on a Spherisorb ODS Il C18 column (250 mm x 4.6 mm, 5 ym patrticle size)
maintained at 40°C. The mobile phase is a mixture of acetonitrile and water (85:15, v/v), delivered
at a flow rate of 1.0 mL/min. Detection is performed at 218 nm.

e Calibration Standards: Prepare a series of standard solutions within the concentration range of 160

to 240 ug/mL.

e Sample Preparation: Dissolve an appropriate amount of the Fluorapacin API or its drug product in
the mobile phase to bring it within the calibration range.

¢ Quantification: Inject the standard and sample solutions into the HPLC system. Construct a
calibration curve by plotting the peak area against the concentration of the standards. The
concentration of Fluorapacin in the unknown samples is determined from this calibration curve.

Understanding Linearity and Range in Analytical
Methods

The term "linearity range" refers to the interval of analyte concentrations where the analytical instrument's
response is directly proportional to the concentration. This is distinct from the "working range," which is the
concentration range over which the method provides results with an acceptable level of certainty [3]. The
linearity for Fluorapacin was confirmed from 160-240 pg/mL with a high correlation coefficient (0.9997),

indicating excellent proportionality in this range [1].

Comparison with Other Analytical Methods
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The search results contained information on analytical methods for other drugs, but not for direct alternatives
to Fluorapacin. The methods below are provided for illustrative purposes to show how analytical parameters

can vary based on the drug and technique.

Linearity

Dru Technique LOD LO
g d Range Q

Fluorapacin [1] [2] HPLC-UV 160 - 240 1.4 ng/mL 7.0 ng/mL
pg/mL

Rivastigmine [4] Spectrofluorimetry 100 - 4000 20.5 ng/mL 62.1 ng/mL
ng/mL

Ciprofloxacin & UVv- 1-6pug/mL Information Information

Curcumin [5] Spectrophotometry missing missing

Pathway to Analytical Method Development

The process of developing and validating an analytical method involves several key stages, from initial setup

to final quality control application. The following diagram illustrates this workflow for Fluorapacin.
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Define Objective:
Quantify Fluorapacin

Establish Conditions:
C18 Column, ACM/Water
Mobile Phase, 218 nm

Assess Linearity
(160-240 pg/mL)

Determine LOD/LOQ
(2.4 /7.0 ng/mL)

Verify Precision
(RSD < 1.0%)

Quality Control
Application

Click to download full resolution via product page

The search results did not contain information on the signaling pathways or specific cellular mechanisms of

action for Fluorapacin.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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